Ethyl 3-benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylate

• IUPAC Name: ethyl 3-benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylate
• InChI: InChI=1S/C15H15NO4/c1-2-20-15(19)12-10-11(12)14(18)16(13(10)17)8-9-6-4-3-5-7-9/h3-7,10-12H,2,8H2,1H3
• InChI Key: SFFQYGDIFWFUAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C2C1C(=O)N(C2=O)CC3=CC=CC=C3
• Molecular Formula: C15H15NO4
• DSSTOX Substance ID: DTXSID10577253
• Molecular Weight: 273.28 g/mol
• CAS No.: 134575-06-7

Description

Ethyl 3-benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylate (EBDHCA) is a novel cyclic compound which has gained attention in recent years due to its potential applications in scientific research. It is a highly versatile compound which can be used in a variety of ways, including as a reagent, catalyst, and inhibitor. The purpose of

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 3-benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylate and its derivatives are of significant interest in synthetic chemistry, particularly in the synthesis of various organic compounds. For instance, derivatives of ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate have been prepared for their potential antimalarial and antimycobacterium activities, as well as evaluated for cytotoxicity against certain cell types (Nongpanga Ningsanont et al., 2003). Additionally, studies have explored synthetic routes to substituted 1-fluoro-1-cyclopropanecarboxylates, with a focus on the formation of 6-fluoro-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylates (A. Molchanov et al., 2002).

Stereochemistry and Molecular Transformations

The stereochemistry of these compounds is an area of particular interest. Research has been conducted on the stereochemical aspects of Michael reactions involving methyl or ethyl variants of these compounds, leading to the formation of bicyclic carboxylates with specific stereochemical configurations (G. F. Vafina et al., 2003). These reactions and their products are important for understanding molecular interactions and transformations in organic chemistry.

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, H335. Precautionary measures include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352. The compound should be stored in a refrigerator.

Mechanism of Action

Target of Action

It is known that saturated nitrogen heterocycles, such as this compound, are often present in pharmaceutical drugs and play an increasing role in drug discovery with the current emphasis on nonplanar structures as potential drug targets .

Biochemical Pathways

It is known that small bicyclic scaffolds like this compound can orientate key pharmacophores in well-defined three-dimensional space , which could potentially affect various biochemical pathways.

Action Environment

It is known that the choice of catalyst and hydrolysis conditions can affect the formation of similar compounds .

Synthesis routes and methods

Procedure details

3-Benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylic acid (1.50 g, 6.13 mmol) was suspended in ethanol (30 ml), followed by adding p-toluenesulfonic acid monohydrate (145 mg, 0.76 mmol), heating the mixture under reflux for 8 hours, adding sodium carbonate to the reaction solution for neutralization, concentrating the mixture under reduced pressure, adding a saturated aqueous sodium bicarbonate to the reaction residue, extracting it with ethyl acetate, washing the extraction solution successively with water and saturated aqueous NaCl solution, drying it over anhydrous magnesium sulfate, concentrating the resulting solution to obtain ethyl 3-benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylate (1.51 g, 5.52 mmol, 90%), and recrystallizing it from ethanol to obtain a pure product.